Cas no 1261976-82-2 (4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid
• CAS No: 1261976-82-2
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD18320995
• CID: 2767128
• PubChem ID: 53226886
• Update Time: 2025-07-18

4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid, 95%
• 1261976-82-2
• DTXSID80690504
• MFCD18320995
• 4-(3-CHLORO-5-FLUOROPHENYL)-2-HYDROXYBENZOIC ACID
• 3'-Chloro-5'-fluoro-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid

• MDL： MFCD18320995
• Inchi： 1S/C13H8ClFO3/c14-9-3-8(4-10(15)6-9)7-1-2-11(13(17)18)12(16)5-7/h1-6,16H,(H,17,18)
• InChI Key： VIRXTOSFJVUJKN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(C(=O)O)=C(C=1)O)F

Computed Properties

• Exact Mass: 266.0146000Da
• Monoisotopic Mass: 266.0146000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid

Research Briefing on 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid (CAS: 1261976-82-2)

In recent years, the compound 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid (CAS: 1261976-82-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound, characterized by its unique structural features, has shown promise in various preclinical studies, making it a subject of interest for further investigation.

The synthesis of 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route to improve efficiency and reduce by-products. The compound's structure, featuring a chloro-fluorophenyl moiety and a hydroxybenzoic acid group, is believed to contribute to its biological activity. Researchers have explored its potential as a scaffold for developing novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research for this compound is its role as a potential anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit specific pro-inflammatory cytokines, suggesting a mechanism of action that could be harnessed for treating inflammatory diseases. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its suitability for further drug development. These studies highlight the compound's potential as a lead candidate for future therapeutics.

Another promising avenue of research involves the compound's interaction with specific molecular targets. For instance, recent findings indicate that 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid may exhibit affinity for certain kinases involved in cell signaling pathways. This has sparked interest in its potential application in oncology, where kinase inhibitors are a major focus of drug discovery efforts. Preliminary data suggest that the compound could serve as a starting point for designing more potent and selective kinase inhibitors.

Despite these encouraging findings, challenges remain in translating the compound's preclinical promise into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development. Future research directions may include structural modifications to enhance its pharmacological profile and expand its therapeutic potential.

In conclusion, 4-(3-Chloro-5-fluorophenyl)-2-hydroxybenzoic acid represents a compelling area of study in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for further exploration. As research progresses, this compound may pave the way for innovative treatments in inflammation, oncology, and other therapeutic areas. Continued investment in its development is warranted to fully realize its potential benefits.